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Compound of Interest

Compound Name: Sodium 2-chlorobenzoate

CAS No.: 17264-74-3

Cat. No.: B093005

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-chlorobenzoic acid sodium salt, also known as sodium 2-chlorobenzoate, is the sodium

salt of o-chlorobenzoic acid. It is an important intermediate in the synthesis of various

pharmaceuticals, agrochemicals, and dyes.[1] This technical guide provides a comprehensive

overview of its characteristics, including its physicochemical properties, synthesis, purification,

spectral data, and applications.

Physicochemical Properties
The following table summarizes the key physicochemical properties of o-chlorobenzoic acid

sodium salt. It is important to note that while some data is readily available, specific

experimental values for properties such as the melting and boiling points of the sodium salt are

not consistently reported in the literature. In such cases, data for the parent compound, o-

chlorobenzoic acid, is provided for reference.
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Property Value Reference

Molecular Formula C₇H₄ClNaO₂ [1]

Molecular Weight 178.55 g/mol [1]

Appearance
White to off-white

powder/crystals
[2]

Melting Point

Data not available for the

sodium salt. The melting point

of o-chlorobenzoic acid is 142

°C.

[3]

Boiling Point

A boiling point of 275.7 °C at

760 mmHg is listed for

"sodium,2-chlorobenzoate",

though this may be a predicted

value or refer to the free acid.

o-Chlorobenzoic acid

sublimes.

[3][4]

Solubility

Soluble in water.[1] Specific

quantitative data is not readily

available. o-Chlorobenzoic

acid is soluble in hot water,

alcohol, and ether.

[3]

pKa
The pKa of the conjugate acid,

o-chlorobenzoic acid, is 2.89.
[1]

Synthesis and Purification
The most common method for the synthesis of o-chlorobenzoic acid sodium salt is the

neutralization of o-chlorobenzoic acid with a sodium base, typically sodium hydroxide.[1]

Synthesis of o-Chlorobenzoic Acid
O-chlorobenzoic acid can be synthesized via the oxidation of 2-chlorotoluene using a strong

oxidizing agent like potassium permanganate or through the hydrolysis of α,α,α-trichloro-2-
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toluene.[5]

Experimental Protocol: Neutralization of o-
Chlorobenzoic Acid
Materials:

o-Chlorobenzoic acid

Sodium hydroxide (NaOH)

Deionized water

Ethanol (optional, for recrystallization)

Methanol (optional, for recrystallization)

pH indicator or pH meter

Procedure:

In a suitable reaction vessel, dissolve a known quantity of o-chlorobenzoic acid in water.

Heating may be required to facilitate dissolution.

Slowly add a stoichiometric amount of a standard solution of sodium hydroxide while stirring.

Monitor the pH of the solution.

Continue the addition of sodium hydroxide until the pH of the solution reaches neutral (pH

~7), indicating the complete neutralization of the acid.

The resulting aqueous solution of sodium o-chlorobenzoate can be used directly or the solid

salt can be isolated by evaporating the water under reduced pressure.

Purification
The crude sodium o-chlorobenzoate can be purified by recrystallization. A common solvent

system for recrystallization is a mixture of ethanol and water or methanol and water.[1] The

process involves dissolving the crude salt in a minimum amount of the hot solvent mixture and
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allowing it to cool slowly, which leads to the formation of purified crystals. The crystals can then

be collected by filtration, washed with a small amount of cold solvent, and dried.

Below is a generalized workflow for the synthesis and purification of o-chlorobenzoic acid

sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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